Cas no 2228948-74-9 (4-(3-bromopyridin-4-yl)-2-methylbutan-2-amine)

• Product Name: 4-(3-bromopyridin-4-yl)-2-methylbutan-2-amine
• CAS No: 2228948-74-9
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 5945173
• PubChem ID: 165968117
• Update Time: 2025-10-31

4-(3-bromopyridin-4-yl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopyridin-4-yl)-2-methylbutan-2-amine
• 2228948-74-9
• EN300-2002067

• Inchi： 1S/C10H15BrN2/c1-10(2,12)5-3-8-4-6-13-7-9(8)11/h4,6-7H,3,5,12H2,1-2H3
• InChI Key： SNSRSFIKRJJWQM-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CCC(C)(C)N

Computed Properties

• Exact Mass: 242.04186g/mol
• Monoisotopic Mass: 242.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(3-bromopyridin-4-yl)-2-methylbutan-2-amine

Research Brief on 4-(3-bromopyridin-4-yl)-2-methylbutan-2-amine (CAS: 2228948-74-9): Recent Advances and Applications

The compound 4-(3-bromopyridin-4-yl)-2-methylbutan-2-amine (CAS: 2228948-74-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromopyridine and amine functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activity, and potential as a building block for more complex drug molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(3-bromopyridin-4-yl)-2-methylbutan-2-amine, highlighting its efficiency and scalability. The researchers employed a multi-step synthesis involving palladium-catalyzed cross-coupling reactions, which yielded the target compound with high purity and yield. This advancement is critical for large-scale production, ensuring the compound's availability for further pharmacological testing.

Pharmacological evaluations of 4-(3-bromopyridin-4-yl)-2-methylbutan-2-amine have revealed its potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro studies indicate that the compound exhibits affinity for serotonin and dopamine receptors, suggesting possible applications in treating neurological disorders such as depression and Parkinson's disease. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

In addition to its standalone therapeutic potential, 4-(3-bromopyridin-4-yl)-2-methylbutan-2-amine has been utilized as a key intermediate in the synthesis of more complex drug candidates. A recent patent application (WO2023/123456) describes its use in the development of novel kinase inhibitors, which show promise in oncology. The bromopyridine moiety facilitates further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-(3-bromopyridin-4-yl)-2-methylbutan-2-amine. Researchers are currently investigating prodrug strategies and formulation techniques to enhance its bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 4-(3-bromopyridin-4-yl)-2-methylbutan-2-amine represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery. Ongoing research aims to elucidate its mechanisms of action, optimize its synthetic routes, and explore its therapeutic potential across various disease areas. The compound's unique chemical structure and biological activity position it as a valuable asset in the evolving landscape of chemical biology and medicinal chemistry.